Cas no 1011470-70-4 (5-amino-1H-Pyrazole-4-pentanenitrile)

• Product Name: 5-amino-1H-Pyrazole-4-pentanenitrile
• CAS No: 1011470-70-4
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 1096244
• Update Time: 2024-07-27

5-amino-1H-Pyrazole-4-pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-Pyrazole-4-pentanenitrile
• 1H-Pyrazole-4-pentanenitrile, 3-amino-

• Inchi： 1S/C8H12N4/c9-5-3-1-2-4-7-6-11-12-8(7)10/h6H,1-4H2,(H3,10,11,12)
• InChI Key： YVFLDZOAIRMBNV-UHFFFAOYSA-N
• SMILES： N1C=C(CCCCC#N)C(N)=N1

Computed Properties

• Exact Mass: 164.106196g/mol
• Monoisotopic Mass: 164.106196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 164.21g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 474.1±35.0 °C(Predicted)
• pka: 16.00±0.50(Predicted)